5-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyridine, 95%
Overview
Description
5-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyridine, 95% (hereafter referred to as 5-FPHP) is a compound of interest to both scientists and industry professionals. It is a novel compound with potential applications in the pharmaceutical and biotechnology industries. 5-FPHP has demonstrated interesting properties in both laboratory experiments and in vivo studies.
Scientific Research Applications
5-FPHP has been studied for its potential applications in the pharmaceutical and biotechnology industries. In laboratory experiments, 5-FPHP has been found to be a potent inhibitor of the enzyme monoamine oxidase (MAO). MAO is an enzyme that is involved in the breakdown of neurotransmitters such as serotonin and dopamine. By inhibiting MAO, 5-FPHP has the potential to increase the levels of these neurotransmitters and thus have a therapeutic effect. 5-FPHP has also been studied for its potential applications in the treatment of various types of cancer. In vitro studies have demonstrated that 5-FPHP has the ability to inhibit the growth of certain types of cancer cells.
Mechanism of Action
The mechanism of action of 5-FPHP is not yet fully understood. However, it is believed that the compound works by inhibiting the activity of MAO. In addition, 5-FPHP has been found to interact with certain proteins that are involved in the regulation of cell growth and proliferation. By inhibiting the activity of these proteins, 5-FPHP has the potential to inhibit the growth of cancer cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-FPHP have not yet been fully studied. However, in vitro studies have demonstrated that the compound has the potential to inhibit the growth of certain types of cancer cells. In addition, 5-FPHP has been found to interact with certain proteins that are involved in the regulation of cell growth and proliferation. The compound has also been found to increase the levels of certain neurotransmitters, such as serotonin and dopamine.
Advantages and Limitations for Lab Experiments
The advantages of using 5-FPHP in laboratory experiments include its high purity (95%) and its ability to inhibit the activity of MAO. The compound is also relatively stable and can be stored for long periods of time without significant degradation. However, there are some limitations to using 5-FPHP in laboratory experiments. For example, the compound is relatively expensive and is not widely available. In addition, the mechanism of action of 5-FPHP is not yet fully understood and further research is needed to fully elucidate its effects.
Future Directions
The potential applications of 5-FPHP are numerous and there are many possible future directions for research. One potential direction is to further study the mechanism of action of the compound. In addition, further research is needed to explore the potential therapeutic applications of 5-FPHP, such as its potential to inhibit the growth of certain types of cancer cells. Other possible future directions include studying the biochemical and physiological effects of 5-FPHP, as well as exploring its potential applications in the pharmaceutical and biotechnology industries.
Synthesis Methods
The synthesis of 5-FPHP is a multi-step process that involves the reaction of 3-fluoro-5-hydroxybenzoic acid with 2-hydroxy-5-methylpyridine. The first step of the reaction involves the condensation of the two reactants in the presence of a strong acid such as sulfuric acid or hydrochloric acid. This produces an intermediate product, 5-(3-fluoro-5-hydroxyphenyl)-2-hydroxypyridine. The intermediate product is then reacted with an oxidizing agent such as sodium hypochlorite or potassium permanganate. This reaction produces 5-FPHP as the final product.
properties
IUPAC Name |
5-(3-fluoro-5-hydroxyphenyl)-1H-pyridin-2-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8FNO2/c12-9-3-8(4-10(14)5-9)7-1-2-11(15)13-6-7/h1-6,14H,(H,13,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KXJDKSUONUCHIJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=O)NC=C1C2=CC(=CC(=C2)F)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8FNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20682665 |
Source
|
| Record name | 5-(3-Fluoro-5-hydroxyphenyl)pyridin-2(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20682665 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(3-Fluoro-5-hydroxyphenyl)pyridin-2(1H)-one | |
CAS RN |
1261971-69-0 |
Source
|
| Record name | 5-(3-Fluoro-5-hydroxyphenyl)pyridin-2(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20682665 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
